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Compound of Interest

Compound Name: Cyanine5.5 hydrazide dichloride

Cat. No.: B15142254

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide addresses the critical question of the water solubility of
Cyanineb.5 hydrazide dichloride, a near-infrared fluorescent dye essential for labeling
biomolecules. Understanding its solubility is paramount for the successful design and execution
of experiments in agueous environments, particularly in the context of bioconjugation and in
vivo imaging. While seemingly straightforward, the water solubility of this compound is
nuanced, necessitating a careful approach to its handling and use.

The Solubility Profile of Cyanine5.5 Hydrazide
Dichloride

The water solubility of Cyanine5.5 hydrazide dichloride is a subject of conflicting reports, with
some sources indicating moderate solubility and others describing it as practically insoluble.
This discrepancy highlights the importance of operational solubility for experimental success.
For practical purposes in a laboratory setting, it is best approached as a compound with limited
agueous solubility.

To achieve the necessary concentrations for efficient labeling of biomolecules in aqueous
buffers, the use of an organic co-solvent is standard practice. Organic solvents such as
dimethyl sulfoxide (DMSO) or N,N-dimethylformamide (DMF) are typically used to prepare a
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concentrated stock solution of the dye, which is then added to the aqueous reaction mixture
containing the target biomolecule.

Property Value Source(s)
Water Solubility Practically insoluble (< 2 uM) [1]
Moderate solubility [2][3]

Solubility in Organic Solvents Good in DMSO, DMF and [1114]

alcohols

Experimental Protocol: Labeling of Glycoproteins
with Cyanine5.5 Hydrazide Dichloride

The primary application of Cyanine5.5 hydrazide dichloride is the fluorescent labeling of
molecules containing aldehyde or ketone groups. A common target is glycoproteins, where the
cis-diol groups of sugar residues can be oxidized to generate aldehydes using sodium
periodate. These aldehydes then serve as reactive sites for conjugation with the hydrazide
group of the dye, forming a stable hydrazone linkage.

Here is a detailed, two-stage protocol for the labeling of a glycoprotein, such as an antibody,
with Cyanine5.5 hydrazide dichloride.

Stage 1: Generation of Aldehyde Groups on the
Glycoprotein

o Buffer Preparation: Prepare a 0.1 M sodium acetate buffer with a pH of 5.5.

e Protein Solution: Dissolve the glycoprotein in the sodium acetate buffer to a final
concentration of 5 mg/mL.

e Periodate Solution: Prepare a 20 mM sodium meta-periodate solution in the same sodium
acetate buffer. This solution should be freshly prepared immediately before use.

o Oxidation Reaction: Mix equal volumes of the protein solution and the periodate solution.
Incubate the reaction for 5 minutes at room temperature.
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 Purification: Immediately after incubation, remove the excess periodate by desalting or
dialysis against the 0.1 M sodium acetate buffer (pH 5.5).

Stage 2: Conjugation with Cyanine5.5 Hydrazide
Dichloride

e Dye Stock Solution: Prepare a 50 mM stock solution of Cyanine5.5 hydrazide dichloride in
high-quality, anhydrous DMSO.

o Labeling Reaction: To the purified, aldehyde-containing protein solution, add the Cyanineb5.5
hydrazide dichloride stock solution. A typical molar ratio is a 10- to 20-fold molar excess of
the dye to the protein. For example, add 200 uL of the 50 mM dye solution to 2 mL of the
protein solution.

 Incubation: Incubate the reaction mixture for 2 hours at room temperature, protected from
light.

» Final Purification: Purify the labeled glycoprotein from the unreacted dye using gel filtration
or dialysis.
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Stage 1: Aldehyde Generation

Sodium Periodate
(20 mM in 0.1M NaOAc)
Glycoprotein
(in 0.1M NaOAc, pH 5.5)

Desalting / Dialysis
(0.1M NaOAc, pH 5.5)

Incubate 5 min, RT Aldehyde-Activated
Glycoprotein

Cy5.5 Hydrazide
(50 MM in DMSO)

VStage 2: Dye Conjugation

Incubate 2h, RT, Dark Gel Filtration / Dialysis

Cy5.5-Labeled
Glycoprotein
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R-CHO
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Cy5.5-NHNH:
(Cy5.5 Hydrazide)

Nucleophilic
Addition

\

[Intermediate] <

R-CH=N-NH-Cy5.5

(Stable Hydrazone Conjugate)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15142254+#is-cyanine5-5-hydrazide-dichloride-water-
soluble]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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